Cas no 215872-74-5 (1H-1,2,3-Triazole-5-carboxylicacid, 1-ethyl-, methyl ester)
215872-74-5 structure
Product Name:1H-1,2,3-Triazole-5-carboxylicacid, 1-ethyl-, methyl ester
CAS No:215872-74-5
MF:C6H9N3O2
MW:155.154560804367
CID:243205
PubChem ID:18361874
Update Time:2025-04-19
1H-1,2,3-Triazole-5-carboxylicacid, 1-ethyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,3-Triazole-5-carboxylicacid, 1-ethyl-, methyl ester
- 1H-1,2,3-Triazole-5-carboxylicacid,1-ethyl-,methylester(9CI)
- methyl 3-ethyl-3H-1,2,3-triazole-4-carboxylate
- methyl 3-ethyltriazole-4-carboxylate
- FT-0728463
- methyl 1-ethyl-1H-1,2,3-triazole-5-carboxylate
- DTXSID70593111
- 215872-74-5
- SCHEMBL1412495
-
- Inchi: 1S/C6H9N3O2/c1-3-9-5(4-7-8-9)6(10)11-2/h4H,3H2,1-2H3
- InChI Key: KKSRERQJWAARSR-UHFFFAOYSA-N
- SMILES: O(C)C(C1=CN=NN1CC)=O
Computed Properties
- Exact Mass: 155.069476538g/mol
- Monoisotopic Mass: 155.069476538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 57Ų
1H-1,2,3-Triazole-5-carboxylicacid, 1-ethyl-, methyl ester Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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